Cas no 21149-05-3 (1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2))

21149-05-3 structure
Product name:1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2)
1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2)
- 1,4-didecyl-1,4-dimethyl-1,4-diazepane-1,4-diium;iodide
- DTXSID60713381
- NSC-218470
- 21149-05-3
- NSC218470
-
- Inchi: InChI=1S/C27H58N2/c1-5-7-9-11-13-15-17-19-22-28(3)24-21-25-29(4,27-26-28)23-20-18-16-14-12-10-8-6-2/h5-27H2,1-4H3/q+2
- InChI Key: IGFDDVDQHNOWJJ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC[N+]1(CCC[N+](C)(CCCCCCCCCC)CC1)C
Computed Properties
- Exact Mass: 410.46034
- Monoisotopic Mass: 537.364
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 336
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2) Related Literature
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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